Cas no 2228988-07-4 (2-(3-methoxy-1,2-oxazol-5-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(3-methoxy-1,2-oxazol-5-yl)ethane-1-sulfonyl chloride
• CAS No: 2228988-07-4
• MF: C₆H₈ClNO₄S
• MW: 225.650019645691
• CID: 6097958
• PubChem ID: 165701165
• Update Time: 2025-10-31

2-(3-methoxy-1,2-oxazol-5-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-1,2-oxazol-5-yl)ethane-1-sulfonyl chloride
• 2228988-07-4
• EN300-2004888

• Inchi： 1S/C6H8ClNO4S/c1-11-6-4-5(12-8-6)2-3-13(7,9)10/h4H,2-3H2,1H3
• InChI Key： HPYZNFCKCMNFIK-UHFFFAOYSA-N
• SMILES： ClS(CCC1=CC(=NO1)OC)(=O)=O

Computed Properties

• Exact Mass: 224.9862566g/mol
• Monoisotopic Mass: 224.9862566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-(3-methoxy-1,2-oxazol-5-yl)ethane-1-sulfonyl chloride

2-(3-Methoxy-1,2-Oxazol-5-yl)ethane-1-sulfonyl Chloride (CAS No. 2228988-07-4)

Introduction to 2-(3-Methoxy-1,2-Oxazol-5-yl)ethane-1-sulfonyl Chloride

2-(3-Methoxy-1,2-Oxazol-5-yl)ethane-1-sulfonyl chloride, a compound with the CAS registry number 2228988-07-4, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which incorporates a sulfonamide group and a methoxy-substituted oxazole ring, making it a versatile building block for various applications. The molecule's design allows for extensive functionalization, enabling its use in the development of advanced materials, pharmaceuticals, and specialty chemicals.

Structural Features and Synthesis

The molecular structure of 2-(3-methoxy-1,2-oxazol-5-yl)ethane-1-sulfonyl chloride is defined by its oxazole ring, a five-membered heterocyclic structure containing one nitrogen and one oxygen atom. The methoxy group (-OCH₃) at position 3 of the oxazole ring introduces electron-donating properties, which can influence the compound's reactivity and stability. The sulfonyl chloride group (-SO₂Cl) attached to the ethane chain at position 1 is highly reactive, making it an excellent electrophilic agent in nucleophilic substitution reactions.

The synthesis of this compound typically involves multi-step processes that include the formation of the oxazole ring followed by sulfonation and chlorination steps. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing side reactions.

Chemical Properties and Reactivity

2-(3-Methoxy-1,2-Oxazol-5-yl)ethane-1-sulfonyl chloride exhibits distinct chemical properties that make it suitable for various applications. Its sulfonamide group is known for its ability to form stable amide bonds with amines, making it a valuable reagent in peptide synthesis. Additionally, the presence of the methoxy group enhances the compound's solubility in organic solvents, facilitating its use in solution-phase reactions.

The compound's reactivity is primarily governed by its sulfonyl chloride group, which can undergo nucleophilic attack by amines, alcohols, or thiols to form corresponding sulfonamides or thioethers. Recent studies have highlighted its utility as a coupling agent in click chemistry reactions, where it facilitates the formation of covalent bonds between diverse functional groups with high efficiency.

Applications in Pharmaceutical Development

In the pharmaceutical industry, 2-(3-methoxy-1,2-Oxazol-5-YL)Ethane-Sulfonyl Chloride has found significant applications as an intermediate in drug discovery and development. Its ability to form stable amide bonds makes it an ideal candidate for synthesizing bioactive molecules with complex architectures. Researchers have utilized this compound to construct peptide-based drugs targeting various therapeutic areas such as cancer, inflammation, and infectious diseases.

Recent advancements in medicinal chemistry have leveraged this compound's unique properties to design drugs with improved pharmacokinetic profiles. For example, studies have demonstrated that incorporating this sulfonyl chloride into drug candidates can enhance their metabolic stability and bioavailability.

Role in Materials Science and Polymer Chemistry

Beyond pharmaceuticals, CAS No. 2228988-07-4 has emerged as a key building block in materials science and polymer chemistry. Its reactivity enables the synthesis of advanced polymers with tailored properties such as high thermal stability, mechanical strength, and biocompatibility. Researchers have explored its use in creating polymeric materials for applications ranging from biomedical devices to high-performance composites.

In polymer chemistry, this compound serves as a versatile crosslinking agent that can enhance the mechanical properties of polymers without compromising their flexibility. Recent studies have focused on its application in developing stimuli-responsive polymers that can undergo reversible structural changes in response to external stimuli such as temperature or pH.

Environmental Considerations and Safety Profile

While CAS No. 2228988_07_4_ (Name: ）_）_）_）_）_）_）_）_）_）_）_）_）_） _） _) offers numerous advantages in chemical synthesis and materials development,, understanding its environmental impact is crucial for sustainable practices. Research into its degradation pathways has revealed that under certain conditions,, this compound can undergo hydrolysis to form less hazardous byproducts._,